2-[(1S*,2S*,4S*)-bicyclo[2.2.1]hept-5-en-2-yl]-N-{[2-(4-methyl-1-piperazinyl)-3-pyridinyl]methyl}acetamide

• IUPAC Name: 2-[(1S,2S,4S)-2-bicyclo[2.2.1]hept-5-enyl]-N-[[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C20H28N4O/c1-23-7-9-24(10-8-23)20-17(3-2-6-21-20)14-22-19(25)13-18-12-15-4-5-16(18)11-15/h2-6,15-16,18H,7-14H2,1H3,(H,22,25)/t15-,16+,18+/m1/s1
• InChI Key: CTUHNVKDCKVDDE-RYRKJORJSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=CC=N2)CNC(=O)CC3CC4CC3C=C4
• Isomeric SMILES: CN1CCN(CC1)C2=C(C=CC=N2)CNC(=O)C[C@@H]3C[C@H]4C[C@@H]3C=C4
• Molecular Formula: C20H28N4O
• Molecular Weight: 340.5 g/mol

Description

The compound is a complex organic molecule. It contains a bicyclic heptane structure, which is a common motif in many natural products and pharmaceuticals. The molecule also contains a piperazine ring, which is often found in drugs due to its ability to improve solubility and bioavailability.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several functional groups and stereocenters. This complexity could potentially lead to a variety of interesting chemical properties and biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure. For example, the presence of the piperazine ring could improve solubility, while the bicyclic heptane structure could influence stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism of action would depend on the specific biological target.

Future Directions

The future directions for this compound would likely depend on its intended use. If it shows promising biological activity, it could be further developed as a drug. Alternatively, if it has interesting chemical properties, it could be studied further for potential applications in materials science or other fields.